1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 1-[1-(oxane-4-carbonyl)-2,3-dihydroindol-5-yl]ethanone
• InChI: InChI=1S/C16H19NO3/c1-11(18)13-2-3-15-14(10-13)4-7-17(15)16(19)12-5-8-20-9-6-12/h2-3,10,12H,4-9H2,1H3
• InChI Key: NDSUZDWXMDIQGY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3CCOCC3

Description

1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one is a compound with a molecular formula of C16H19NO3 and a molecular weight of 273.33 g/mol . This compound is primarily used in research and development, particularly in the fields of organic synthesis and medicinal chemistry .

Preparation Methods

The synthesis of 1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one involves several steps. One common method includes the reaction of N-methoxy-N-methyl tetrahydro-2H-pyran-4-carboxamide with a Grignard reagent in tetrahydrofuran (THF) at low temperatures . The reaction mixture is then gradually warmed to room temperature, followed by extraction and purification to obtain the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The keto group in the compound can be reduced to a hydroxyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the keto group can be replaced by other functional groups using appropriate reagents.

Scientific Research Applications

1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of polysubstituted olefinic compounds.

Biology: The compound is used in the synthesis of cell biology detection reagents.

Medicine: It serves as a precursor in the synthesis of various medicinal compounds, potentially contributing to drug discovery and development.

Industry: The compound is utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily mediated through its functional groups, which can participate in various biochemical reactions. For instance, the keto group can undergo reduction or oxidation, influencing the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

1-(1-(Tetrahydro-2H-pyran-4-carbonyl)indolin-5-YL)ethan-1-one can be compared with other similar compounds, such as:

1-(Tetrahydro-2H-pyran-4-yl)ethanone: This compound shares the tetrahydropyran moiety but lacks the indolin-5-yl group, making it less complex and potentially less versatile in synthetic applications.

4-Acetyltetrahydro-2H-pyran: Similar to the previous compound, it contains the tetrahydropyran ring but differs in its functional groups and overall structure.

The uniqueness of this compound lies in its combination of the indolin-5-yl and tetrahydropyran moieties, which confer distinct chemical properties and reactivity patterns .